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Compound of Interest

Compound Name: ABD-350

Cat. No.: B605092 Get Quote

NG-350A is a next-generation, systemically administered, tumor-selective oncolytic viral vector

designed to remodel the tumor microenvironment and stimulate a potent anti-tumor immune

response.[1][2]

Core Composition and Mechanism of Action
NG-350A is an adenoviral vector engineered to express an agonist anti-Cluster of

Differentiation 40 (CD40) antibody.[1] Its mechanism of action is twofold:

Tumor-Selective Oncolysis: The virus selectively replicates within and lyses tumor cells.[3]

Immune Activation: The locally expressed anti-CD40 antibody activates antigen-presenting

cells (APCs), such as dendritic cells, leading to a downstream T-cell-mediated anti-tumor

immune response.[3][4]

The following diagram illustrates the proposed signaling pathway for NG-350A's mechanism of

action.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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